Cas no 61775-53-9 (2,5-Methano-1H-indene-7-carbonitrile, octahydro-7-hydroxy-)

• Product Name: 2,5-Methano-1H-indene-7-carbonitrile, octahydro-7-hydroxy-
• CAS No: 61775-53-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 466603
• PubChem ID: 12343146
• Update Time: 2025-04-19

2,5-Methano-1H-indene-7-carbonitrile, octahydro-7-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,5-Methano-1H-indene-7-carbonitrile, octahydro-7-hydroxy-
• 4-Cyano-4-hydroxyprotoadamantane
• 61775-53-9
• 7-Hydroxyoctahydro-1H-2,5-methanoindene-7-carbonitrile
• DTXSID70492392

• Inchi： 1S/C11H15NO/c12-6-11(13)5-8-1-7-2-9(3-8)10(11)4-7/h7-10,13H,1-5H2
• InChI Key： DQMKJZKUSCLVRS-UHFFFAOYSA-N
• SMILES： OC1(C#N)CC2CC3CC1C(C2)C3

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02